2-(4-nitrophenyl)-2-oxoethyl 4-thiomorpholinecarbodithioate

• IUPAC Name: [2-(4-nitrophenyl)-2-oxoethyl] thiomorpholine-4-carbodithioate
• InChI: InChI=1S/C13H14N2O3S3/c16-12(10-1-3-11(4-2-10)15(17)18)9-21-13(19)14-5-7-20-8-6-14/h1-4H,5-9H2
• InChI Key: OJLQIKGVWJNRMW-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C(=S)SCC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C13H14N2O3S3
• Molecular Weight: 342.5 g/mol

Description

2-(4-nitrophenyl)-2-oxoethyl 4-thiomorpholinecarbodithioate, commonly known as TNM, is a chemical compound with potential applications in scientific research. It is a yellow crystalline powder that is soluble in organic solvents such as ethanol and chloroform. TNM is synthesized using a simple and efficient method, making it a cost-effective option for laboratory experiments.

Mechanism of Action

The mechanism of action of TNM involves the inhibition of enzymes such as acetylcholinesterase by binding to the active site of the enzyme. This results in the accumulation of acetylcholine in the synaptic cleft, leading to overstimulation of the nervous system and ultimately causing toxicity.
Biochemical and Physiological Effects:
TNM has been shown to have a wide range of biochemical and physiological effects. It has been shown to affect the activity of enzymes such as acetylcholinesterase, as well as the levels of neurotransmitters such as acetylcholine and dopamine. TNM has also been shown to affect the levels of various hormones such as cortisol and testosterone.

Advantages and Limitations for Lab Experiments

One of the main advantages of TNM is its cost-effectiveness and ease of synthesis. It is also a potent inhibitor of enzymes such as acetylcholinesterase, making it a useful tool for studying the mechanism of action of other compounds. One limitation of TNM is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for TNM research. One area of interest is the development of TNM derivatives with improved potency and selectivity. Another area of interest is the use of TNM as a tool for studying the mechanism of action of other compounds, particularly those involved in neurological disorders such as Alzheimer's disease. Additionally, TNM may have potential applications in the development of new drugs for the treatment of various diseases.

Synthesis Methods

TNM can be synthesized by the reaction between 4-nitrophenylacetic acid and thiomorpholine-4-carbodithioic acid in the presence of a catalyst such as dicyclohexylcarbodiimide (DCC). The reaction yields TNM as a yellow crystalline powder with a yield of up to 90%.

Scientific Research Applications

TNM has been used in various scientific research studies as a biochemical and physiological agent. It has been shown to inhibit the activity of enzymes such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. TNM has also been used to study the mechanism of action of other compounds such as organophosphates and carbamates.